Cas no 2231675-19-5 (4-fluoro-1H-pyrrolo[3,2-c]pyridine-3-carbonitrile)

• Product Name: 4-fluoro-1H-pyrrolo[3,2-c]pyridine-3-carbonitrile
• CAS No: 2231675-19-5
• MF: C₈H₄FN₃
• MW: 161.135864257813
• CID: 5714015
• PubChem ID: 135397001
• Update Time: 2026-03-11

4-fluoro-1H-pyrrolo[3,2-c]pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2231675-19-5
• 4-fluoro-1H-pyrrolo[3,2-c]pyridine-3-carbonitrile

• Inchi： 1S/C8H4FN3/c9-8-7-5(3-10)4-12-6(7)1-2-11-8/h1-2,4,12H
• InChI Key： LNKBKQXVLJBOIP-UHFFFAOYSA-N
• SMILES： FC1C2C(C#N)=CNC=2C=CN=1

Computed Properties

• Exact Mass: 161.03892530g/mol
• Monoisotopic Mass: 161.03892530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 52.5Ų

Additional information on 4-fluoro-1H-pyrrolo[3,2-c]pyridine-3-carbonitrile

Introduction to 4-fluoro-1H-pyrrolo[3,2-c]pyridine-3-carbonitrile (CAS No. 2231675-19-5)

4-fluoro-1H-pyrrolo[3,2-c]pyridine-3-carbonitrile (CAS No. 2231675-19-5) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential applications in drug discovery. This compound belongs to the pyrrolopyridine class, which is a privileged scaffold in medicinal chemistry, known for its role in the development of various bioactive molecules. The presence of a fluoro substituent and a carbonitrile group further enhances its pharmacological significance, making it a valuable intermediate in the synthesis of novel therapeutic agents.

The structural framework of 4-fluoro-1H-pyrrolo[3,2-c]pyridine-3-carbonitrile consists of a fused ring system comprising a pyrrole ring and a pyridine ring, with the fluoro atom located at the 4-position and the carbonitrile group at the 3-position. This arrangement imparts distinct electronic and steric properties to the molecule, which can be exploited for designing molecules with enhanced binding affinity and selectivity. The fluoro substituent, in particular, is well-known for its ability to modulate metabolic stability, lipophilicity, and binding interactions with biological targets, making it a cornerstone in modern drug design.

In recent years, there has been a surge in research focused on developing new methodologies for the synthesis of complex heterocyclic compounds like 4-fluoro-1H-pyrrolo[3,2-c]pyridine-3-carbonitrile. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions, organometallic chemistry, and flow chemistry have enabled the efficient construction of these intricate scaffolds. These methods not only improve yield and purity but also allow for greater functional group tolerance, facilitating the exploration of diverse chemical space. The synthesis of this compound typically involves multi-step processes that require careful optimization to ensure high regioselectivity and minimize byproduct formation.

The pharmacological potential of 4-fluoro-1H-pyrrolo[3,2-c]pyridine-3-carbonitrile has been extensively explored in various preclinical studies. Its unique structure suggests that it may interact with multiple biological targets, including enzymes and receptors involved in critical cellular pathways. For instance, derivatives of this scaffold have shown promise in inhibiting kinases and other enzymes implicated in cancer progression. The fluoro atom's ability to enhance binding affinity has been particularly noted in studies targeting protein-protein interactions, where it can improve both potency and selectivity. Additionally, the carbonitrile group has been found to contribute to metabolic stability, reducing the likelihood of rapid degradation in vivo.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like 4-fluoro-1H-pyrrolo[3,2-c]pyridine-3-carbonitrile. Molecular modeling techniques such as molecular dynamics simulations and quantum mechanical calculations allow researchers to predict binding affinities and optimize lead structures before experimental synthesis. These computational tools have been instrumental in identifying key pharmacophores within the molecule and guiding the design of analogs with improved pharmacokinetic profiles. By integrating experimental data with computational predictions, scientists can more efficiently navigate the complex landscape of drug discovery.

The role of fluoro substituted heterocycles in medicinal chemistry cannot be overstated. The introduction of a single fluoro atom can dramatically alter the pharmacological properties of a molecule, often leading to enhanced activity and reduced toxicity. This phenomenon has been observed across various therapeutic areas, including oncology, immunology, and central nervous system disorders. In the case of 4-fluoro-1H-pyrrolo[3,2-c]pyridine-3-carbonitrile, the strategic placement of the fluoro atom at the 4-position likely contributes to its ability to interact favorably with biological targets while maintaining favorable physicochemical properties.

Moreover, the carbonitrile group at the 3-position adds another layer of complexity to this compound's behavior. Carbonitriles are known for their ability to participate in hydrogen bonding interactions and their influence on electronic distribution within a molecule. These properties can be leveraged to fine-tune binding affinities and selectivity profiles. In particular, carbonitrile-containing derivatives have shown promise as kinase inhibitors due to their ability to mimic natural substrates or bind deeply into active sites. The combination of these features makes 4-fluoro-1H-pyrrolo[3,2-c]pyridine-3-carbonitrile a compelling candidate for further exploration.

The synthetic utility of this compound extends beyond its immediate pharmacological applications. As an intermediate in organic synthesis, 4-fluoro-1H-pyrrolo[3,2-c]pyridine-3-carbonitrile serves as a building block for more complex molecules with tailored properties. Researchers can modify various functional groups within its structure to create libraries of derivatives for high-throughput screening or targeted drug design efforts. This flexibility underscores its importance as a versatile tool in medicinal chemistry.

In conclusion, 4-fluoro-1H-pyrrolo[3,2-c]pyridine-3-carbonitrile (CAS No. 2231675-19-5) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activity. The integration of modern synthetic methodologies with cutting-edge computational techniques has positioned this compound as a valuable asset in drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new applications for this scaffold, 4-fluoro-1H-pyrrolo[3,2-c]pyridine-3-carbonitrile is poised to play an increasingly important role in shaping future therapeutic strategies.